Cas no 1226447-78-4 (2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chlorophenyl)acetamide)

• Product Name: 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chlorophenyl)acetamide
• CAS No: 1226447-78-4
• MF: C₁₉H₂₃ClN₄O₂
• MW: 374.864523172379
• CID: 5394138
• Update Time: 2025-07-19

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy-N-(3-chlorophenyl)acetamide
• 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chlorophenyl)acetamide

• Inchi： 1S/C19H23ClN4O2/c1-14-11-18(23-19(21-14)24-9-4-2-3-5-10-24)26-13-17(25)22-16-8-6-7-15(20)12-16/h6-8,11-12H,2-5,9-10,13H2,1H3,(H,22,25)
• InChI Key： DJRAOMLRNUEDNC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)COC1C=C(C)N=C(N2CCCCCC2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chlorophenyl)acetamide

Research Brief on 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chlorophenyl)acetamide (CAS: 1226447-78-4)

In recent years, the compound 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chlorophenyl)acetamide (CAS: 1226447-78-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and azepane structural motifs, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chlorophenyl)acetamide involves a multi-step process that includes the coupling of 2-(azepan-1-yl)-6-methylpyrimidin-4-ol with N-(3-chlorophenyl)chloroacetamide under optimized reaction conditions. Recent studies have highlighted improvements in yield and purity through the use of novel catalysts and solvent systems, making the synthesis more efficient and scalable for industrial applications.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, which are critical in the pathogenesis of diseases like cancer and autoimmune disorders. These findings suggest that 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chlorophenyl)acetamide could serve as a lead compound for the development of novel kinase inhibitors.

Preclinical evaluations have further underscored the therapeutic potential of this molecule. Animal models of rheumatoid arthritis and certain cancers have shown significant reductions in disease progression following treatment with the compound. Notably, its pharmacokinetic profile, including bioavailability and half-life, appears favorable, though further optimization may be required to minimize off-target effects. These results position the compound as a viable candidate for advancing to clinical trials.

Despite these promising developments, challenges remain in the translational research of 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chlorophenyl)acetamide. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed to ensure its success in human trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the development process.

In conclusion, 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chlorophenyl)acetamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activity make it a valuable candidate for further investigation. Continued research efforts will be crucial in unlocking its full therapeutic potential and translating these findings into clinically viable treatments.